1-(4-fluorophenyl)-N-(4-methyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)cyclopropanecarboxamide

• IUPAC Name: 1-(4-fluorophenyl)-N-(4-methyl-5-oxo-2,3-dihydro-1,4-benzoxazepin-7-yl)cyclopropane-1-carboxamide
• InChI: InChI=1S/C20H19FN2O3/c1-23-10-11-26-17-7-6-15(12-16(17)18(23)24)22-19(25)20(8-9-20)13-2-4-14(21)5-3-13/h2-7,12H,8-11H2,1H3,(H,22,25)
• InChI Key: MNQBREIXUVDGIZ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCOC2=C(C1=O)C=C(C=C2)NC(=O)C3(CC3)C4=CC=C(C=C4)F
• Molecular Formula: C20H19FN2O3
• Molecular Weight: 354.4 g/mol

Description

1-(4-fluorophenyl)-N-(4-methyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)cyclopropanecarboxamide is a useful research compound. Its molecular formula is C20H19FN2O3 and its molecular weight is 354.381. The purity is usually 95%.
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Scientific Research Applications

Kinase Inhibitor Applications

1-(4-Fluorophenyl)-N-(4-methyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)cyclopropanecarboxamide is noted for its application as a kinase inhibitor. The benzoxazepine core, a component of this compound, is identified in several kinase inhibitors, including mTOR inhibitors. It's part of a telescoped synthesis process for scalable production, highlighting its relevance in pharmaceutical manufacturing (Naganathan et al., 2015).

Heterocyclic Hybrid Synthesis

The compound's structure is utilized in the synthesis of benzimidazole-tethered oxazepine heterocyclic hybrids. These hybrids have been synthesized from N-alkylated benzimidazole 2-carboxaldehyde and exhibit potential for nonlinear optical (NLO) applications, indicating their significance in materials science and photonics (Almansour et al., 2016).

Catalysis in Asymmetric Reactions

The tetrahydrobenzo[f][1,4]oxazepine component of this compound is also significant in catalysis, particularly in asymmetric Mannich reactions. These reactions are crucial for the development of pharmacophores with applications in medicinal chemistry, demonstrating the compound's utility in synthesizing chiral molecules (Li et al., 2019).

Antimicrobial Properties

A related compound, featuring a fluorophenyl group, has shown notable in vitro antimicrobial potency against various bacterial and fungal strains. This suggests potential applications of related structures in developing new antimicrobial agents (Desai et al., 2013).

Application in PET Imaging

Fluorinated derivatives, closely related to the compound , have been developed and used in PET (Positron Emission Tomography) imaging. This highlights the compound's potential utility in diagnostic imaging and neuroscientific research (Lang et al., 1999).